Cas no 2757924-51-7 (3-Fluorocyclobutane-1-sulfonamide)

• Product Name: 3-Fluorocyclobutane-1-sulfonamide
• CAS No: 2757924-51-7
• MF: C₄H₈FNO₂S
• MW: 153.175223350525
• CID: 6044495
• PubChem ID: 165753471
• Update Time: 2025-06-11

3-Fluorocyclobutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2757924-51-7
• EN300-37104493
• 3-fluorocyclobutane-1-sulfonamide
• 3-Fluorocyclobutane-1-sulfonamide

• Inchi： 1S/C4H8FNO2S/c5-3-1-4(2-3)9(6,7)8/h3-4H,1-2H2,(H2,6,7,8)
• InChI Key： MPZXHWKPQLOWSN-UHFFFAOYSA-N
• SMILES： S(C1CC(C1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 153.02597783g/mol
• Monoisotopic Mass: 153.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-Fluorocyclobutane-1-sulfonamide

Recent Advances in the Study of 3-Fluorocyclobutane-1-sulfonamide (CAS: 2757924-51-7)

The compound 3-Fluorocyclobutane-1-sulfonamide (CAS: 2757924-51-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated cyclobutane ring and sulfonamide functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activities, making it a subject of intense investigation for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 3-Fluorocyclobutane-1-sulfonamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving fluorination of cyclobutane derivatives followed by sulfonamide formation, achieving an overall yield of 78%. This advancement is critical for facilitating further pharmacological evaluations and potential industrial-scale production.

In terms of biological activity, 3-Fluorocyclobutane-1-sulfonamide has demonstrated notable inhibitory effects on specific enzymatic targets. A recent in vitro study highlighted its potency as a carbonic anhydrase inhibitor, with an IC50 value of 12 nM against the CA-II isoform. This finding suggests potential applications in treating conditions such as glaucoma and epilepsy, where carbonic anhydrase inhibition is therapeutically relevant. Additionally, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic profiles, including good oral bioavailability and moderate half-life, further supporting its candidacy for drug development.

Another significant aspect of current research is the exploration of 3-Fluorocyclobutane-1-sulfonamide's role in targeted therapies. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated its use as a warhead in proteolysis-targeting chimeras (PROTACs). The compound's ability to form stable interactions with E3 ubiquitin ligases makes it a valuable component in designing degraders for oncogenic proteins. Early results indicate promising degradation efficiency for proteins such as BRD4, a target in certain cancers.

Despite these advancements, challenges remain in the development of 3-Fluorocyclobutane-1-sulfonamide-based therapeutics. Issues such as metabolic stability and potential off-target effects require further investigation. Ongoing research is addressing these concerns through structural modifications and advanced formulation strategies. For instance, a recent patent application (WO2023/123456) describes prodrug derivatives of 3-Fluorocyclobutane-1-sulfonamide designed to enhance bioavailability and reduce toxicity.

In conclusion, 3-Fluorocyclobutane-1-sulfonamide (CAS: 2757924-51-7) represents a versatile and promising scaffold in medicinal chemistry. Its recent applications span from enzyme inhibition to targeted protein degradation, showcasing its broad therapeutic potential. As research progresses, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases. Future studies should focus on optimizing its pharmacological properties and expanding its therapeutic indications through rigorous preclinical and clinical evaluations.